Cas no 2248374-74-3 (Ethyl 1-(piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylate)

Ethyl 1-(piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylate is a bicyclic compound featuring a piperidine moiety fused to a strained [2.1.1]hexane scaffold. Its unique structure combines the conformational rigidity of the bicyclo[2.1.1]hexane core with the versatility of the piperidine functional group, making it a valuable intermediate in medicinal chemistry and drug discovery. The ethyl ester group enhances solubility and facilitates further synthetic modifications. This compound is particularly useful in the development of bioactive molecules, offering potential applications in CNS-targeting therapeutics due to its ability to modulate steric and electronic properties. Its well-defined stereochemistry and rigid framework also make it suitable for structure-activity relationship (SAR) studies.
Ethyl 1-(piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylate structure
2248374-74-3 structure
Product Name:Ethyl 1-(piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylate
CAS No:2248374-74-3
MF:C14H23NO2
MW:237.33792424202
CID:6430044
PubChem ID:137941960
Update Time:2025-10-31

Ethyl 1-(piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 1-(piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylate
    • Ethyl 1-piperidin-3-ylbicyclo[2.1.1]hexane-5-carboxylate
    • 2248374-74-3
    • EN300-6512393
    • Ethyl 1-(piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylate
    • Inchi: 1S/C14H23NO2/c1-2-17-13(16)12-10-5-6-14(12,8-10)11-4-3-7-15-9-11/h10-12,15H,2-9H2,1H3
    • InChI Key: MLWGZHUADZVFQQ-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C2CCC1(C1CNCCC1)C2)=O

Computed Properties

  • Exact Mass: 237.172878976g/mol
  • Monoisotopic Mass: 237.172878976g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 38.3Ų

Ethyl 1-(piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6512393-0.05g
ethyl 1-(piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylate
2248374-74-3
0.05g
$2693.0 2023-05-29
Enamine
EN300-6512393-0.1g
ethyl 1-(piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylate
2248374-74-3
0.1g
$2822.0 2023-05-29
Enamine
EN300-6512393-0.25g
ethyl 1-(piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylate
2248374-74-3
0.25g
$2950.0 2023-05-29
Enamine
EN300-6512393-0.5g
ethyl 1-(piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylate
2248374-74-3
0.5g
$3078.0 2023-05-29
Enamine
EN300-6512393-1.0g
ethyl 1-(piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylate
2248374-74-3 95.0%
1.0g
$0.0 2025-03-14
Enamine
EN300-6512393-2.5g
ethyl 1-(piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylate
2248374-74-3
2.5g
$6287.0 2023-05-29
Enamine
EN300-6512393-5.0g
ethyl 1-(piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylate
2248374-74-3
5g
$9301.0 2023-05-29
Enamine
EN300-6512393-10.0g
ethyl 1-(piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylate
2248374-74-3
10g
$13792.0 2023-05-29

Additional information on Ethyl 1-(piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylate

Ethyl 1-(piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylate (CAS No. 2248374-74-3)

Ethyl 1-(piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylate, identified by the CAS number 2248374-74-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the class of bicyclic amides, characterized by its fused cyclohexane and piperidine rings, which contribute to its unique structural and functional properties. The presence of the ethyl ester group at the carboxyl position further enhances its potential as a synthetic intermediate or a bioactive molecule.

The structural framework of Ethyl 1-(piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylate is notable for its rigid bicyclic system, which can influence both its metabolic stability and binding affinity to biological targets. The piperidine moiety, in particular, is a common pharmacophore in drug discovery due to its ability to form hydrogen bonds and interact with various protein receptors. This feature makes the compound a promising candidate for developing novel therapeutic agents targeting neurological and cardiovascular diseases.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic and pharmacodynamic properties of such molecules. Studies have demonstrated that the bicyclic core of Ethyl 1-(piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylate can be modulated to optimize solubility, permeability, and metabolic clearance. These insights are crucial for designing molecules with improved bioavailability and reduced off-target effects.

In addition to its structural significance, Ethyl 1-(piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylate has been explored in several preclinical studies as a potential scaffold for drug development. Its unique chemical properties make it suitable for further derivatization to create libraries of compounds with tailored biological activities. For instance, modifications at the ester group or the piperidine nitrogen can lead to novel derivatives with enhanced binding affinity or selectivity for specific biological targets.

The compound's potential applications extend to the field of biomaterials and nanotechnology, where its rigid structure can be leveraged to design molecularly imprinted polymers or functionalized nanoparticles for drug delivery systems. These applications are particularly relevant in the context of targeted therapy, where precise control over molecular interactions is essential for achieving therapeutic efficacy.

From a synthetic chemistry perspective, Ethyl 1-(piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylate serves as an excellent model system for studying reaction mechanisms and developing new synthetic methodologies. Its complex architecture presents challenges that can drive innovation in catalytic processes and asymmetric synthesis, contributing to the broader goals of green chemistry and sustainable drug manufacturing.

The growing interest in heterocyclic compounds like Ethyl 1-(piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylate is also reflected in the increasing number of patents filed for related derivatives with potential therapeutic applications. This trend underscores the compound's importance as a building block in medicinal chemistry and highlights the ongoing efforts to discover new drugs based on structurally diverse scaffolds.

In conclusion, Ethyl 1-(piperidin-3-yl)bicyclo[2.1.1]hexane-5-carboxylate (CAS No. 2248374-74-3 strong>) represents a fascinating example of how structural complexity can be harnessed for pharmaceutical innovation. Its unique properties make it a valuable tool for researchers exploring new drug candidates, synthetic strategies, and applications in biomedicine and materials science.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.